Cas no 448949-11-9 (4',4''-Dihydroxyanigorootin)
4',4''-Dihydroxyanigorootin structure
Product Name:4',4''-Dihydroxyanigorootin
CAS No:448949-11-9
MF:C38H22O8
MW:606.576490879059
CID:1080678
PubChem ID:131854047
Update Time:2025-04-20
4',4''-Dihydroxyanigorootin Chemical and Physical Properties
Names and Identifiers
-
- 4',4''-Dihydroxyanigorootin
- (1S,13S,14S,26S)-1,14-Dihydroxy-9,22-bis(4-hydroxyphenyl)-2,15-dioxaoctacyclo[21.3.1.110,14.03,12.06
- 448949-11-9
- AKOS040761129
-
- Inchi: 1S/C38H22O8/c39-21-9-1-17(2-10-21)23-13-5-19-7-15-25-31-27(19)29(23)35(41)37(43)33(31)34-32-26(45-37)16-8-20-6-14-24(18-3-11-22(40)12-4-18)30(28(20)32)36(42)38(34,44)46-25/h1-16,33-34,39-40,43-44H/t33-,34-,37+,38+/m1/s1
- InChI Key: MQHLUOTXEDJGPU-HVYOWVPISA-N
- SMILES: O1C2C=CC3=CC=C(C4C=CC(=CC=4)O)C4C([C@@]5([C@H](C=2C=43)[C@H]2C3=C(C=CC4=CC=C(C6C=CC(=CC=6)O)C(C([C@@]12O)=O)=C34)O5)O)=O
Computed Properties
- Exact Mass: 606.13100
- Monoisotopic Mass: 606.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 46
- Rotatable Bond Count: 2
- Complexity: 1180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6
- Topological Polar Surface Area: 134
Experimental Properties
- Color/Form: Yellow powder
- Density: 1.663±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Insuluble (2.9E-8 g/L) (25 ºC),
- PSA: 133.52000
- LogP: 6.16020
4',4''-Dihydroxyanigorootin Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
4',4''-Dihydroxyanigorootin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3008-1 mg |
4',4''-Dihydroxyanigorootin |
448949-11-9 | 1mg |
¥3235.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | D70990-5mg |
4',4''-Dihydroxyanigorootin |
448949-11-9 | 96% | 5mg |
¥6400.0 | 2024-07-18 | |
| TargetMol Chemicals | TN3008-5 mg |
4',4''-Dihydroxyanigorootin |
448949-11-9 | 98% | 5mg |
¥ 4,510 | 2023-07-11 | |
| TargetMol Chemicals | TN3008-1 mL * 10 mM (in DMSO) |
4',4''-Dihydroxyanigorootin |
448949-11-9 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 6860 | 2023-09-15 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3008-5mg |
4',4''-Dihydroxyanigorootin |
448949-11-9 | 5mg |
¥ 4510 | 2023-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3008-1 mL * 10 mM (in DMSO) |
4',4''-Dihydroxyanigorootin |
448949-11-9 | 1 mL * 10 mM (in DMSO) |
¥ 6860 | 2023-09-08 | ||
| TargetMol Chemicals | TN3008-5mg |
4',4''-Dihydroxyanigorootin |
448949-11-9 | 5mg |
¥ 4510 | 2024-07-20 | ||
| A2B Chem LLC | AG32245-5mg |
4',4''-Dihydroxyanigorootin |
448949-11-9 | 5mg |
$802.00 | 2024-04-20 | ||
| TargetMol Chemicals | TN3008-1 ml * 10 mm |
4',4''-Dihydroxyanigorootin |
448949-11-9 | 1 ml * 10 mm |
¥ 6860 | 2024-07-20 | ||
| TargetMol Chemicals | TN3008-5mg |
4',4''-Dihydroxyanigorootin |
448949-11-9 | 5mg |
¥ 4510 | 2024-07-24 |
4',4''-Dihydroxyanigorootin Related Literature
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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